Cas no 1343065-85-9 ((2-chloro-3,4-dimethoxyphenyl)methyl(methyl)amine)

• Product Name: (2-chloro-3,4-dimethoxyphenyl)methyl(methyl)amine
• CAS No: 1343065-85-9
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 5188613
• PubChem ID: 63626727
• Update Time: 2025-09-25

(2-chloro-3,4-dimethoxyphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2-Chloro-3,4-dimethoxyphenyl)methyl](methyl)amine
• 1-(2-chloro-3,4-dimethoxyphenyl)-N-methylmethanamine
• Benzenemethanamine, 2-chloro-3,4-dimethoxy-N-methyl-
• (2-chloro-3,4-dimethoxyphenyl)methyl(methyl)amine

• Inchi： 1S/C10H14ClNO2/c1-12-6-7-4-5-8(13-2)10(14-3)9(7)11/h4-5,12H,6H2,1-3H3
• InChI Key： LPBAWHXDFADMAI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1CNC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• XLogP3: 1.9
• Topological Polar Surface Area: 30.5

Additional information on (2-chloro-3,4-dimethoxyphenyl)methyl(methyl)amine

Introduction to (2-chloro-3,4-dimethoxyphenyl)methyl(methyl)amine (CAS No. 1343065-85-9)

The compound (2-chloro-3,4-dimethoxyphenyl)methyl(methyl)amine, also known by its CAS registry number 1343065-85-9, is a fascinating organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of amines, specifically arylamines, due to the presence of an aromatic ring substituted with chlorine and methoxy groups. The molecule's structure consists of a 2-chloro-3,4-dimethoxyphenyl group attached to a methylamine moiety, making it a derivative of aniline with specific functional groups that confer distinct chemical properties.

The synthesis of (2-chloro-3,4-dimethoxyphenyl)methyl(methyl)amine involves multi-step organic reactions, often starting from chloroaniline derivatives. The introduction of methoxy groups at the 3 and 4 positions of the phenyl ring is typically achieved through nucleophilic aromatic substitution or other substitution reactions. The subsequent alkylation step introduces the methylamine group, resulting in the final product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

One of the most intriguing aspects of this compound is its potential as a building block in medicinal chemistry. The presence of electron-withdrawing groups like chlorine and methoxy on the aromatic ring can influence the molecule's electronic properties, making it a candidate for drug design. For instance, such compounds can serve as ligands for metalloenzymes or as scaffolds for bioisosteres in pharmacological studies. Recent research has explored the role of similar compounds in modulating cellular signaling pathways, particularly in cancer biology.

In addition to its pharmaceutical applications, (2-chloro-3,4-dimethoxyphenyl)methyl(methyl)amine exhibits interesting reactivity in organic synthesis. Its amine functionality can participate in various reactions such as alkylation, acylation, and coupling reactions. These properties make it a versatile intermediate for constructing more complex molecules. For example, it can be used as a precursor for synthesizing heterocyclic compounds or as a component in polymerizable systems.

The stability and reactivity of this compound are influenced by its substituents. The electron-withdrawing effects of the chlorine and methoxy groups can deactivate the aromatic ring towards electrophilic substitution but may enhance nucleophilic aromatic substitution under certain conditions. The methylamine group adds basicity to the molecule, which can be advantageous in certain reaction conditions or for pH-dependent applications.

Recent studies have also highlighted the importance of understanding the stereochemistry and conformational flexibility of such compounds. Advanced computational methods, including molecular docking and quantum mechanics calculations, have provided insights into how these molecules interact with biological targets. For instance, molecular modeling has shown that (2-chloro-3,4-dimethoxyphenyl)methyl(methyl)amine could potentially bind to specific protein pockets due to its structural features.

Furthermore, the environmental impact and biodegradability of this compound are areas of growing interest. As industries shift towards sustainable practices, understanding how such chemicals behave in ecosystems is crucial. Preliminary studies suggest that (2-chloro-3,4-dimethoxyphenyl)methyl(methyl)amine undergoes microbial degradation under aerobic conditions, though further research is needed to assess its long-term environmental effects.

In conclusion, (2-chloro-3,4-dimethoxyphenyl)methyl(methyl)amine (CAS No. 1343065-85-9) is a multifaceted compound with promising applications across various domains. Its unique structure enables diverse reactivity and functionality, making it a valuable asset in both academic research and industrial settings. As scientific advancements continue to unfold, this compound will likely find new roles in drug discovery, material science, and beyond.